Methysergide Maleate

• CAS No.: 129-49-7
• Product Name: Methysergide Maleate
• Molecular Formula: C25H31N3O6
• Molecular Weight: 469.5 g/mol
• IUPAC Name: (6aR,9R)-N-[(2S)-1-hydroxybutan-2-yl]-4,7-dimethyl-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide;(Z)-but-2-enedioic acid
• Standard InChI: InChI=1S/C21H27N3O2.C4H4O4/c1-4-15(12-25)22-21(26)14-8-17-16-6-5-7-18-20(16)13(10-23(18)2)9-19(17)24(3)11-14;5-3(6)1-2-4(7)8/h5-8,10,14-15,19,25H,4,9,11-12H2,1-3H3,(H,22,26);1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-,15+,19-;/m1./s1
• Standard InChIKey: LWYXFDXUMVEZKS-ZVFOLQIPSA-N
• Isomeric SMILES: CC[C@@H](CO)NC(=O)[C@H]1CN([C@@H]2CC3=CN(C4=CC=CC(=C34)C2=C1)C)C.C(=C\C(=O)O)\C(=O)O
• SMILES: CCC(CO)NC(=O)C1CN(C2CC3=CN(C4=CC=CC(=C34)C2=C1)C)C.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CCC(CO)NC(=O)C1CN(C2CC3=CN(C4=CC=CC(=C34)C2=C1)C)C.C(=CC(=O)O)C(=O)O
• Description: Methysergide maleate is an ergoline alkaloid.; An ergot derivative that is a congener of LYSERGIC ACID DIETHYLAMIDE. It antagonizes the effects of serotonin in blood vessels and gastrointestinal smooth muscle, but has few of the properties of other ergot alkaloids. Methysergide is used prophylactically in migraine and other vascular headaches and to antagonize serotonin in the carcinoid syndrome.
• Synonyms: (8β)-9,10-Didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-1,6-dimethyl-ergoline-8-carboxamide (2Z)-2-Butenedioate; [8β(S)]-9,10-Didehydro-N-[1-(hydroxymethyl)propyl]-1,6-dimethyl-ergoline-8-carboxamide (Z)-2-Butenedioate (1:1); 9,10-Didehydro-N-[1-(hydr
• PubChem Compound: 5281073
• Last Modified: Nov 11 2021